4-(Aminomethyl)-2-chloro-6-methylaniline

• CAS No.: 771583-64-3
• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: 4-(aminomethyl)-2-chloro-6-methylaniline
• InChI: InChI=1S/C8H11ClN2/c1-5-2-6(4-10)3-7(9)8(5)11/h2-3H,4,10-11H2,1H3
• InChI Key: HULWKUZPEXWDEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)Cl)CN

Description

4-(Aminomethyl)-2-chloro-6-methylaniline is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Amino-3-chloro-5-methyl-benzonitrile (499.4 mg, 3.00 mmol) and Borane-THF complex (4 eq, 12.04 mmol, 12.04 ml) were added in THF. The reaction mixture was stirred for 3 hrs in reflux. After confirming the completion of the reaction, MeOH was added slowly added in the mixture. MeOH was removed in vacuo. The residue was extracted with ethyl acetate. A combined organic layer was washed with H2O and brine, dried with Na2SO4, concentrated in vacuo to yield 4-Aminomethyl-2-chloro-6-methyl-phenylamine (19.4 mg), as a yellow syrup.